ethyl 3-(2-fluorophenyl)-5-(5-methyl-1,2-oxazole-3-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(2-fluorophenyl)-5-[(5-methyl-1,2-oxazole-3-carbonyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C20H15FN4O5S/c1-3-29-20(28)16-11-9-31-18(22-17(26)13-8-10(2)30-24-13)15(11)19(27)25(23-16)14-7-5-4-6-12(14)21/h4-9H,3H2,1-2H3,(H,22,26)
• InChI Key: UNFYVIOBYQRJKW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=NOC(=C3)C)C4=CC=CC=C4F
• Molecular Formula: C20H15FN4O5S
• Molecular Weight: 442.4 g/mol
• CAS No.: 1251627-07-2

Description

Ethyl 3-(2-fluorophenyl)-5-(5-methyl-1,2-oxazole-3-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C20H15FN4O5S and its molecular weight is 442.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 442.07471893 g/mol and the complexity rating of the compound is 768. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

Ethyl 3-(2-fluorophenyl)-5-(5-methyl-1,2-oxazole-3-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of the compound, focusing on its anticancer properties, antimicrobial effects, and mechanisms of action based on diverse research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a thieno[3,4-d]pyridazine core, an oxazole moiety, and a fluorophenyl group. The presence of these functional groups contributes to its biological activity.

Anticancer Activity

Several studies have investigated the anticancer properties of compounds structurally similar to this compound. Notably:

• Mechanism of Action : The compound has been shown to inhibit tumor cell proliferation by inducing apoptosis in various cancer cell lines. It appears to interfere with key signaling pathways involved in cell survival and proliferation.
• Case Studies : In vitro studies demonstrated that derivatives of this compound exhibited IC50 values in the low micromolar range against several cancer cell lines including MCF-7 (breast cancer) and A549 (lung cancer) . For instance, a related compound demonstrated an IC50 value of 0.09 µM against MCF-7 cells .

Cell Line	IC50 (µM)	Reference
MCF-7	0.09
A549	0.03
Colo-205	0.01

Antimicrobial Activity

Research has also highlighted the antimicrobial potential of compounds containing similar structural motifs:

• Broad-Spectrum Activity : this compound has been evaluated against various microbial strains. Preliminary results indicate significant activity against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecium .

Mechanisms Underlying Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Pathways : The compound may inhibit specific enzymes involved in cancer cell metabolism or microbial growth.
• Induction of Oxidative Stress : Similar compounds have been reported to induce oxidative stress in cancer cells leading to apoptosis.